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Compound of Interest

Compound Name: 4-Methylanisole

Cat. No.: B047524 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 4-
Methylanisole, specifically its boiling point and density. This document includes tabulated data

for quick reference, detailed experimental protocols for the determination of these properties,

and a visualization of a common synthesis pathway.

Physical Properties of 4-Methylanisole
4-Methylanisole, also known as p-methoxytoluene, is an organic compound with the chemical

formula CH₃C₆H₄OCH₃. It is a colorless liquid with a strong floral odor and finds applications in

the fragrance and flavor industries, as well as a key intermediate in organic synthesis, including

the production of pharmaceuticals and agrochemicals.[1][2]

The following table summarizes the key physical properties of 4-Methylanisole.
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Physical Property Value Conditions

Boiling Point 174 °C

At 760 mmHg (standard

atmospheric pressure)[1][2][3]

[4]

175.5 °C At 760 mmHg[5][6]

172 - 177 °C Literature value range[7]

Density 0.969 g/mL At 25 °C[1][2][4][7]

0.969 g/cm³ At 25 °C[6][8]

0.970 g/mL Not specified

Molar Mass 122.17 g/mol

Melting Point -32 °C

Flash Point 53 - 59 °C

Refractive Index 1.511 - 1.513 At 20 °C

Experimental Protocols
The following sections detail generalized experimental methodologies for the determination of

the boiling point and density of liquid organic compounds such as 4-Methylanisole.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For accurate determination, the Thiele tube method is a common and efficient

laboratory technique.

Methodology: Thiele Tube Method

Sample Preparation: A small amount (approximately 0.5 mL) of 4-Methylanisole is placed

into a small test tube (Durham tube).

Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the

Durham tube containing the sample.
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Apparatus Assembly: The Durham tube is attached to a thermometer using a rubber band,

ensuring the sample is level with the thermometer bulb. This assembly is then placed into a

Thiele tube containing a high-boiling point liquid (e.g., mineral oil or silicone oil) to ensure

even heat distribution.

Heating: The side arm of the Thiele tube is gently heated with a Bunsen burner. This induces

convection currents in the oil, providing uniform heating.

Observation: As the temperature rises, a steady stream of bubbles will emerge from the

open end of the capillary tube. Heating is continued until the bubbling is rapid and

continuous.

Boiling Point Determination: The heat source is then removed. The liquid will begin to cool,

and the rate of bubbling will slow down. The boiling point is the temperature at which the

bubbling ceases and the liquid just begins to be drawn back into the capillary tube.

Record Pressure: The atmospheric pressure in the laboratory should be recorded as the

boiling point is pressure-dependent.

Density is the mass per unit volume of a substance. For a liquid like 4-Methylanisole, a

pycnometer or a specific gravity bottle is used for accurate measurement.

Methodology: Pycnometer Method

Cleaning and Drying: The pycnometer, a small glass flask with a ground-glass stopper

containing a capillary tube, is thoroughly cleaned and dried.

Mass of Empty Pycnometer: The mass of the empty, dry pycnometer is accurately measured

using an analytical balance.

Filling with Sample: The pycnometer is filled with 4-Methylanisole, ensuring no air bubbles

are trapped. The stopper is inserted, and any excess liquid that emerges from the capillary is

carefully wiped off.

Mass of Pycnometer with Sample: The mass of the pycnometer filled with 4-Methylanisole
is measured.
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Temperature Control: The measurements should be carried out at a constant, known

temperature (e.g., 25 °C), often using a water bath for temperature equilibration.

Volume Determination: The volume of the pycnometer is determined by repeating the above

steps with a liquid of known density, such as deionized water. The mass of the water is

measured, and its known density at the measurement temperature is used to calculate the

precise volume of the pycnometer.

Calculation: The density of 4-Methylanisole is calculated using the following formula:

Density = (Mass of 4-Methylanisole) / (Volume of Pycnometer) Where, Mass of 4-
Methylanisole = (Mass of pycnometer + 4-Methylanisole) - (Mass of empty pycnometer).

Synthesis of 4-Methylanisole
A common and industrially significant method for the synthesis of 4-Methylanisole is the

methylation of p-cresol. This reaction involves the substitution of the hydrogen atom of the

hydroxyl group in p-cresol with a methyl group.

The following diagram illustrates the workflow for the synthesis of 4-Methylanisole from p-

cresol.

Reactants

Reaction Process Work-up and Purificationp-Cresol

Reaction Vessel
(with Base, e.g., NaOH)

Methylating Agent
(e.g., Dimethyl Sulfate)

Heating and Stirring
Reaction Mixture Extraction with

Organic Solvent
Crude Product Washing Drying Distillation 4-Methylanisole

(Final Product)

Click to download full resolution via product page

Caption: Synthesis workflow of 4-Methylanisole via methylation of p-cresol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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